Cas no 1335848-14-0 (2-(2R)-2-aminopropylbenzene-1,3,5-triol)

• Product Name: 2-(2R)-2-aminopropylbenzene-1,3,5-triol
• CAS No: 1335848-14-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5933468
• PubChem ID: 165639399
• Update Time: 2025-09-28

2-(2R)-2-aminopropylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropylbenzene-1,3,5-triol
• EN300-1735903
• 1335848-14-0
• 2-[(2R)-2-aminopropyl]benzene-1,3,5-triol

• Inchi： 1S/C9H13NO3/c1-5(10)2-7-8(12)3-6(11)4-9(7)13/h3-5,11-13H,2,10H2,1H3/t5-/m1/s1
• InChI Key： ZNZUIKWZYJDRKZ-RXMQYKEDSA-N
• SMILES： OC1C=C(C=C(C=1C[C@@H](C)N)O)O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(2R)-2-aminopropylbenzene-1,3,5-triol

Introduction to 2-(2R)-2-aminopropylbenzene-1,3,5-triol (CAS No. 1335848-14-0)

2-(2R)-2-aminopropylbenzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 1335848-14-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This trisubstituted benzene derivative features a unique structural motif characterized by an amine-substituted propyl chain and three hydroxyl groups positioned at the 1, 3, and 5 positions of the aromatic ring. The stereochemical configuration at the propyl side chain, specifically the (2R) configuration, underscores its distinct molecular architecture and potential biological activity.

The compound’s synthesis presents a formidable challenge due to the intricate arrangement of functional groups. The presence of three hydroxyl groups on the benzene ring necessitates precise regioselective functionalization, while the stereospecific introduction of the (2R)-aminopropyl group demands meticulous control over reaction conditions. Advances in asymmetric synthesis and catalytic methods have enabled researchers to achieve high enantioselectivity in constructing such chiral molecules, which is critical for their pharmacological evaluation.

Recent studies have highlighted the pharmacological relevance of 2-(2R)-2-aminopropylbenzene-1,3,5-triol in modulating various biological pathways. The hydroxylated aromatic core resembles natural products found in flavonoids and polyphenols, which are well-documented for their antioxidant and anti-inflammatory properties. Additionally, the amine-substituted side chain offers potential for further derivatization into bioactive scaffolds, making it a valuable intermediate in drug discovery programs.

In vitro investigations have revealed that CAS No. 1335848-14-0 exhibits promising interactions with enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. For instance, preliminary docking studies suggest that the compound may inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammatory responses. Furthermore, its ability to cross the blood-brain barrier has been explored in animal models, indicating potential therapeutic applications in central nervous system disorders.

The stereochemistry of (2R)-configuration at the propyl group is particularly noteworthy, as enantiomeric differences can significantly influence biological activity. Comparative studies have demonstrated that the (R)-enantiomer often exhibits greater potency and selectivity compared to its (S)-counterpart. This observation aligns with the growing recognition of stereoselective pharmacology in modern drug development, where subtle differences in molecular conformation can dictate therapeutic efficacy and safety profiles.

From a synthetic chemistry perspective, 2-(2R)-2-aminopropylbenzene-1,3,5-triol serves as a versatile building block for constructing more complex heterocyclic derivatives. Researchers have leveraged its scaffold to develop novel analogs with enhanced pharmacokinetic properties or improved target engagement. For example, modifications at the propyl chain or introduction of nitrogen-containing heterocycles have yielded compounds with augmented bioavailability and prolonged half-life.

The compound’s structural features also make it an attractive candidate for investigating structure-activity relationships (SAR) in medicinal chemistry. By systematically varying substituents on the benzene ring or side chain, researchers can dissect how these modifications affect binding affinity and metabolic stability. Such SAR studies are instrumental in optimizing lead compounds for clinical development.

Emerging applications of CAS No. 1335848-14-0 extend beyond traditional pharmaceuticals into agrochemicals and material science. Its aromatic framework and functional diversity allow for incorporation into polymer matrices or as precursors for specialty chemicals with tailored properties. Moreover, its role as a chiral auxiliary in asymmetric synthesis underscores its broader utility in industrial-scale chemical manufacturing.

The regulatory landscape for novel compounds like (CAS No. 1335848-14-0) emphasizes rigorous safety and efficacy assessments before clinical translation. Preclinical toxicology studies have been conducted to evaluate potential hepatotoxicity or cardiotoxicity risks associated with prolonged exposure. These assessments are complemented by formulation development efforts aimed at delivering the compound in a stable yet bioavailable matrix.

In conclusion,(2-(2R)-2-aminopropylbenzene-1,3,5-triol) represents a structurally sophisticated molecule with multifaceted applications across pharmaceutical research and industrial chemistry. Its unique combination of stereochemical purity,(CAS No.) functional diversity,(hydroxyl groups)and biological promise positions it as a cornerstone compound for future drug discovery initiatives. As synthetic methodologies continue to evolve,(this compound) is poised to play an increasingly pivotal role in advancing therapeutic solutions for diverse human health challenges.